Cas no 1805052-68-9 (6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine)

• Product Name: 6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine
• CAS No: 1805052-68-9
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4851650
• Update Time: 2025-05-19

6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-6-4(2-9)3(7(10)11)1-5(12)13-6/h1,7H,2H2,(H2,12,13)
• InChI Key： OLVPFOVPWUDFJE-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=C(C(F)F)C=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine

Introduction to 6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1805052-68-9)

6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1805052-68-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core substituted with bromo, chloromethyl, and difluoromethyl groups, as well as an amino group, presents a unique structural framework that makes it a valuable intermediate in the synthesis of biologically active molecules.

The pyridine scaffold is one of the most widely studied heterocycles in drug discovery due to its prevalence in numerous pharmacologically active agents. The presence of multiple substituents on the pyridine ring in this compound introduces diverse functional handles that can be selectively modified to develop novel therapeutic entities. Specifically, the amino group provides a nucleophilic site for further functionalization, while the bromo, chloromethyl, and difluoromethyl substituents offer distinct reactivity patterns that can be exploited in synthetic strategies.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The structural features of 6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine make it an attractive building block for designing molecules with potential applications in oncology, immunology, and neurology. For instance, the difluoromethyl group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Similarly, the chloromethyl functionality can be readily transformed into other bioactive moieties through nucleophilic substitution reactions.

One of the most compelling aspects of this compound is its utility in fragment-based drug design (FBDD). FBDD is an approach that leverages small molecular fragments to identify lead compounds for drug development. The unique combination of substituents in 6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine allows it to serve as a versatile scaffold for generating libraries of compounds with diverse pharmacological profiles. This has been particularly relevant in the search for new antibiotics and antiviral agents, where structural diversity is essential for overcoming resistance mechanisms.

Recent studies have highlighted the role of halogenated pyridines in medicinal chemistry. The bromo and chloro substituents in this compound not only enhance its reactivity but also contribute to its binding interactions with biological targets. For example, halogen bonds have emerged as important non-covalent interactions in drug design, and compounds containing halogen atoms are often more potent and selective inhibitors. The presence of both bromo and chloro groups on the pyridine ring provides multiple opportunities for optimizing such interactions.

The amino group at the 6-position of the pyridine ring is another key feature that enhances the synthetic utility of this compound. It can be readily acylated, alkylated, or incorporated into more complex structures through various coupling reactions. This flexibility has been exploited in the development of kinase inhibitors, which are among the most successful class of drugs developed over the past decade. The ability to derivatize the amino group allows for fine-tuning of physicochemical properties such as solubility and bioavailability.

Advances in computational chemistry have further accelerated the use of compounds like 6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine in drug discovery. Molecular modeling techniques can predict how different substituents will affect binding affinity and selectivity, enabling researchers to design optimized analogs with minimal experimental screening. The combination of experimental synthesis and computational analysis has become indispensable in modern medicinal chemistry workflows.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in developing next-generation therapeutics. For instance, recent patents have described its use as a precursor for inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in many disease pathways but are challenging to modulate with small molecules. The structural complexity of 6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine makes it an ideal candidate for generating molecules that can disrupt these interactions effectively.

In conclusion, 6-Amino-2-bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1805052-68-9) represents a promising intermediate for pharmaceutical research and development. Its unique structural features—particularly the presence of an amino group along with bromo, chloromethyl, and difluoromethyl substituents—make it a versatile building block for designing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is likely to remain a valuable tool in the quest for innovative treatments across multiple disease areas.